2,5-Bis[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl]-1,3,4-thiadiazole

• IUPAC Name: 2,5-bis[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl]-1,3,4-thiadiazole
• InChI: InChI=1S/C14H4Cl2F6N4S3/c15-7-1-5(13(17,18)19)3-23-9(7)27-11-25-26-12(29-11)28-10-8(16)2-6(4-24-10)14(20,21)22/h1-4H
• InChI Key: UDJDAFGTOPCFFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)SC2=NN=C(S2)SC3=C(C=C(C=N3)C(F)(F)F)Cl)C(F)(F)F
• Molecular Formula: C14H4Cl2F6N4S3
• Molecular Weight: 509.3 g/mol

Description

The compound “2,5-Bis[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl]-1,3,4-thiadiazole” is a complex organic molecule. It contains two pyridine rings, each substituted with a chloro and a trifluoromethyl group, linked through a thiadiazole ring.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are generally synthesized through various methods, including direct fluorination or assembly from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The presence of a fluorine atom and a carbon-containing pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Pharmaceutical Research

• Glutaminase Inhibitors : Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, a compound structurally related to 2,5-bis[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl]-1,3,4-thiadiazole, has been studied for its potential as a glutaminase inhibitor. This research explores its use in therapy against lymphoma, highlighting its effectiveness in inhibiting P493 human lymphoma B cells both in vitro and in mouse models (Shukla et al., 2012).

Material Science

• Electrochemical Properties : The electrochemical behavior of compounds similar to 2,5-bis[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl]-1,3,4-thiadiazole has been studied. These compounds exhibit high ionization potentials and good affinity, suggesting potential applications in materials science (Tan, Feng, & Peng, 2007).

Agricultural Chemistry

• Antibacterial and Antifungal Activity : Research has demonstrated the antibacterial and antifungal activities of compounds similar to 2,5-bis[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl]-1,3,4-thiadiazole. These compounds have shown promising activity against Escherichia coli and Pseudomonas aeruginosa, suggesting potential applications in agriculture (Xiao et al., 2014).

Organometallic Chemistry

• Copper(I)-Olefin Complexes : Studies on 1,3,4-thiadiazoles, which include compounds similar to 2,5-bis[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl]-1,3,4-thiadiazole, have explored their use in the crystal engineering of organometallic materials. The research indicates that these compounds are excellent precursors for the development of crystalline copper(I) π-complexes, with potential applications in the field of organometallic chemistry (Ardan et al., 2017).